Cas no 72007-81-9 (Benzenepropanol, a-ethyl-a-methyl-, 1-acetate)

Benzenepropanol, a-ethyl-a-methyl-, 1-acetate structure
72007-81-9 structure
Product Name:Benzenepropanol, a-ethyl-a-methyl-, 1-acetate
CAS No:72007-81-9
MF:C14H20O2
MW:220.307404518127
CID:563432
Update Time:2026-04-29

Benzenepropanol, a-ethyl-a-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol, a-ethyl-a-methyl-, 1-acetate
    • (3-methyl-1-phenylpentan-3-yl) acetate
    • Α-ETHYL-Α-METHYL- BENZENEPROPANOL ACETATE
    • 1-Ethyl-1-methyl-3-phenylpropyl acetate
    • 1-Phenyl-3-methyl-3-pentanyl acetate
    • 3-methyl-1-phenylpentan-3-yl acetate
    • 3-Pentanol,3-methyl-1-phenyl-,acetate
    • acetic acid-(1-ethyl-1-methyl-3-phenyl-propyl ester)
    • EINECS 276-282-6
    • Essigsaeure-(1-aethyl-1-methyl-3-phenyl-propylester)
    • Methylethyl phenylethyl carbinyl acetate
    • Phenethylmethylethylcarbinyl acetate
    • Phenylethyl methylethylcarbinyl acetate

Computed Properties

  • Exact Mass: 220.14600
  • Monoisotopic Mass: 220.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.0106 (rough estimate)
  • Boiling Point: 321.25°C (rough estimate)
  • Flash Point: 112.1°C
  • Refractive Index: 1.4970 (estimate)
  • PSA: 26.30000
  • LogP: 3.35100
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